Cas no 109926-35-4 (2,3-Dihydrobenzofuran-3-amine)

• Product Name: 2,3-Dihydrobenzofuran-3-amine
• CAS No: 109926-35-4
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD06738729
• CID: 128630
• PubChem ID: 13778152
• Update Time: 2024-11-03

2,3-Dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzofuran-3-amine
• 2,3-Dihydro-benzofuran-3-ylamine
• 2,3-DIHYDRO-BENZOFURAN-3-YLAMINE HYDROCHLORIDE,
• 3-Benzofuranamine,2,3-dihydro-
• 3-AMINO-2,3-DIHYDROBENZOFURAN
• 3-BENZOFURANAMINE,2,3-DIHYDRO
• AKOS BC-0074
• CHEMBL4586207
• DTXSID00911400
• 3-BENZOFURANAMINE, 2,3-DIHYDRO-
• SY283285
• AKOS000224036
• PLCGAGSBVAGXMP-UHFFFAOYSA-N
• BB 0261157
• FT-0694437
• 109926-35-4
• SB32048
• BS-13245
• SCHEMBL507362
• (R)-2,3-Dihydro-benzofuran-3-ylamine
• I11926
• CS-0371944
• AMY41792
• AKOS016051200
• SB32043
• (3S)-2,3-Dihydro-benzofuran-3-ylamine
• AB27757
• 2,3-Dihydrobenzofuran-3-ylamine
• EN300-78962
• 2,3-DIHYDRO-1-BENZOFURAN-3-AMINE
• rac-2,3-dihydro-benzofuran-3-ylamine
• MFCD06738729
• dihydrobenzofuran-3-amine
• DB-059949

• MDL： MFCD06738729
• Inchi： 1S/C8H9NO/c9-7-5-10-8-4-2-1-3-6(7)8/h1-4,7H,5,9H2
• InChI Key： PLCGAGSBVAGXMP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C1)N

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 212.239°C at 760 mmHg
• Flash Point: 88.725°C
• Refractive Index: 1.58
• PSA: 35.25000
• LogP: 1.77910